Cas no 877612-13-0 (1-3-(2-methylpropyl)phenylethan-1-one)

• Product Name: 1-3-(2-methylpropyl)phenylethan-1-one
• CAS No: 877612-13-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD19598742
• CID: 3432096
• PubChem ID: 16224270
• Update Time: 2025-08-04

1-3-(2-methylpropyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[3-(2-METHYLPROPYL)PHENYL]-
• 877612-13-0
• 1-[3-(2-methylpropyl)phenyl]ethanone
• 1-[3-(2-methylpropyl)phenyl]ethan-1-one
• SCHEMBL4054915
• AKOS013203009
• 1-(3-(2-methylpropyl)phenyl)ethan-1-one
• CKB61213
• Z1171158405
• EN300-197415
• 959-814-8
• 1-3-(2-methylpropyl)phenylethan-1-one

• MDL： MFCD19598742
• Inchi： 1S/C12H16O/c1-9(2)7-11-5-4-6-12(8-11)10(3)13/h4-6,8-9H,7H2,1-3H3
• InChI Key： MOZGWLKDRDPIEY-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)CC(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3-(2-methylpropyl)phenylethan-1-one

Chemical Profile of 1-3-(2-methylpropyl)phenylethan-1-one (CAS No. 877612-13-0)

1-3-(2-methylpropyl)phenylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 877612-13-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl ring substituted with an isobutyl group and an acetyl moiety, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The molecular structure of 1-3-(2-methylpropyl)phenylethan-1-one consists of a benzene ring connected to an isobutyl chain and an acetyl group. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the isobutyl group enhances lipophilicity, while the acetyl group provides reactivity suitable for further functionalization.

In recent years, the study of such substituted aromatic ketones has seen considerable progress, particularly in their role as building blocks for biologically active compounds. Researchers have been exploring derivatives of 1-3-(2-methylpropyl)phenylethan-1-one to develop novel therapeutic agents targeting various diseases. The compound's ability to serve as a precursor for heterocyclic scaffolds has been particularly noteworthy.

One of the most exciting areas of research involving 1-3-(2-methylpropyl)phenylethan-1-one is its application in medicinal chemistry. Studies have demonstrated its utility in generating molecules with potential antimicrobial and anti-inflammatory properties. The phenyl ring and the acetyl group can be modified to fine-tune biological activity, leading to the discovery of new lead compounds. For instance, recent publications have highlighted its use in synthesizing analogs with enhanced binding affinity to specific biological targets.

The synthetic pathways involving 1-3-(2-methylpropyl)phenylethan-1-one are also of great interest. Researchers have developed efficient methods for its preparation, often leveraging catalytic processes that minimize waste and improve yield. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. The compound's stability under various reaction conditions makes it a reliable choice for multi-step syntheses.

Another compelling aspect of 1-3-(2-methylpropyl)phenylethan-1-one is its role in material science. Beyond pharmaceuticals, this molecule has been investigated for its potential applications in polymer chemistry and as a ligand in catalytic systems. Its aromatic nature and functional groups allow it to interact with metals in ways that could be exploited for designing new catalysts or specialty materials.

The chemical properties of 1-3-(2-methylpropyl)phenylethan-1-one make it particularly suitable for exploring novel synthetic strategies. For example, cross-coupling reactions involving this compound have yielded promising results in constructing complex organic frameworks. Such methodologies are crucial for developing innovative drugs that cannot be accessed through traditional synthetic routes.

Recent experimental data has also shed light on the mechanistic aspects of reactions involving 1-3-(2-methylpropyl)phenylethan-1-one. Understanding these mechanisms is essential for optimizing synthetic protocols and predicting the behavior of derivatives under different conditions. Advances in computational chemistry have further facilitated this by allowing researchers to model reaction pathways with high precision.

The future prospects for 1-3-(2-methylpropyl)phenylethan-1-one are vast, given its versatility as a chemical intermediate. As research continues, new applications are likely to emerge, particularly in areas where precise molecular control is required. Whether in drug discovery or material science, this compound represents a cornerstone of modern chemical innovation.

In conclusion, 1-3-(2-methylpropyl)phenylethan-1-one (CAS No. 877612-13-0) stands out as a compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it indispensable for researchers seeking to push the boundaries of synthetic chemistry and pharmacology. As our understanding of its properties grows, so too will its applications, shaping the future of chemical research and industrial processes.